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Compound of Interest

Compound Name: 2-Bromo-6-methylpyridine

Cat. No.: B113505

This document provides comprehensive safety and logistical guidance for the proper disposal
of 2-Bromo-6-methylpyridine, tailored for researchers, scientists, and professionals in drug
development. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Safety and Hazard Information

2-Bromo-6-methylpyridine is a hazardous chemical that requires careful handling. The
primary routes of exposure are inhalation, ingestion, and skin or eye contact. It is classified as
harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2]

[3]
Quantitative Data Summary

A summary of the key physical and safety data for 2-Bromo-6-methylpyridine is presented in
the table below for easy reference.
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Property Value

Molecular Formula CeHeBrN

Molecular Weight 172.02 g/mol [1]

Appearance Colorless to light yellow clear liquid[4]
Boiling Point 102-103 °C at 20 mmHg[4]

Density 1.512 g/mL at 25 °C[4]

Flash Point 97 °C (206.6 °F) - closed cup[1]

H315 (Causes skin irritation), H319 (Causes
GHS Hazard Statements serious eye irritation), H335 (May cause

respiratory irritation)[1][5]

Personal Protective Equipment (PPE)

When handling 2-Bromo-6-methylpyridine, the following personal protective equipment is
mandatory to minimize exposure and ensure personal safety:

Eye Protection: Chemical safety goggles with side-shields or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before
use and disposed of properly after handling the chemical.

o Skin and Body Protection: A laboratory coat and, if necessary, additional protective clothing
to prevent skin contact.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[6] If there is a risk of inhalation, a suitable respirator with an
appropriate filter (e.g., type ABEK) should be used.

Disposal Protocol for 2-Bromo-6-methylpyridine

The standard and recommended procedure for the disposal of 2-Bromo-6-methylpyridine is
through a licensed and approved hazardous waste disposal company. Direct disposal into
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drains or regular trash is strictly prohibited. The following protocol outlines the steps for the safe
collection, storage, and preparation of this chemical waste for professional disposal.

Materials Required:

Appropriate Personal Protective Equipment (PPE)

Designated hazardous waste container (chemically resistant, with a secure screw cap)

Hazardous waste labels

Secondary containment for the waste container
Procedure:
o Waste Segregation:

o As a halogenated organic compound, 2-Bromo-6-methylpyridine waste must be
collected separately from non-halogenated organic waste streams.[7][8]

o Do not mix this waste with incompatible materials such as strong oxidizing agents, acids,
or bases.[9]

o Waste Collection:

o All operations involving the transfer of 2-Bromo-6-methylpyridine waste must be
conducted within a certified chemical fume hood to minimize inhalation exposure.

o Carefully transfer the waste into a designated, clean, and chemically compatible
hazardous waste container. Avoid splashing.

o Contaminated materials, such as pipette tips, gloves, and absorbent paper, should be
collected in a separate, clearly labeled solid hazardous waste container.

e Container Labeling:

o Immediately label the hazardous waste container with the following information:
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The words "Hazardous Waste"

The full chemical name: "2-Bromo-6-methylpyridine"

An accurate estimation of the volume or mass of the waste

The date of accumulation

The name of the principal investigator or laboratory contact

e Waste Storage:
o Securely close the waste container cap to prevent leaks or evaporation.

o Store the sealed container in a designated, well-ventilated, and cool satellite accumulation
area within the laboratory.

o The waste container must be placed in a secondary containment bin to mitigate any
potential spills.

o Ensure the storage area is away from sources of ignition and inaccessible to unauthorized
personnel.

e Arranging for Disposal:

o Once the waste container is nearly full, or on a regular schedule, contact your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor to arrange for pickup.

o Provide the disposal service with a complete and accurate description of the waste.

Emergency Procedures

o Spills: In the event of a small spill, contain the liquid with an inert absorbent material (e.g.,
vermiculite, sand). Wearing appropriate PPE, carefully collect the absorbent material and
place it in a sealed, labeled container for hazardous waste disposal. For larger spills,
evacuate the area and contact your institution's emergency response team.[7]
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e Personal Contact:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

o Skin: Wash the affected area thoroughly with soap and water. Remove contaminated
clothing. If irritation persists, seek medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-6-

methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 2-Bromo-6-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113505#2-bromo-6-methylpyridine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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